Cas no 951890-22-5 (3-Chloro-4-fluoro-4'-iodobenzophenone)

• Product Name: 3-Chloro-4-fluoro-4'-iodobenzophenone
• CAS No: 951890-22-5
• MF: C₁₃H₇ClFIO
• MW: 360.549958467484
• CID: 4722465
• Update Time: 2025-06-08

3-Chloro-4-fluoro-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUORO-4'-IODOBENZOPHENONE
• (3-Chloro-4-fluorophenyl)(4-iodophenyl)methanone
• BC4229925
• 3-Chloro-4-fluoro-4'-iodobenzophenone

• Inchi： 1S/C13H7ClFIO/c14-11-7-9(3-6-12(11)15)13(17)8-1-4-10(16)5-2-8/h1-7H
• InChI Key： JYYMAAKYDDDEQI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Chloro-4-fluoro-4'-iodobenzophenone

Professional Introduction to 3-Chloro-4-fluoro-4'-iodobenzophenone (CAS No. 951890-22-5)

3-Chloro-4-fluoro-4'-iodobenzophenone, with the chemical formula C₁₃H₅ClFIO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS NO.951890-22-5, has garnered attention due to its versatile applications in the development of novel agrochemicals and pharmaceuticals. The unique structural features of this molecule, particularly the presence of both chloro and fluoro substituents along with an iodine atom, make it a valuable intermediate in synthetic chemistry.

The nomenclature of 3-Chloro-4-fluoro-4'-iodobenzophenone reflects its molecular composition and the positions of the substituents on the benzophenone core. The chloro group at the 3-position and the fluoro group at the 4-position contribute to its reactivity, while the iodine atom at the 4'-position provides a handle for further functionalization. This combination of substituents allows for a wide range of chemical transformations, making it a preferred choice for synthetic chemists.

In recent years, there has been a growing interest in the use of halogenated benzophenones as building blocks in medicinal chemistry. The CAS NO.951890-22-5 compound has been extensively studied for its potential in the synthesis of bioactive molecules. One of the most notable applications is in the development of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The halogen atoms in this molecule facilitate cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex drug molecules.

Recent research has highlighted the role of 3-Chloro-4-fluoro-4'-iodobenzophenone in the synthesis of novel antiviral agents. The structural motifs present in this compound have been found to exhibit inhibitory activity against several viral enzymes. For instance, studies have shown that derivatives of this benzophenone can interfere with viral protease activity, thereby preventing viral replication. This finding has opened up new avenues for antiviral drug development, particularly in the context of emerging infectious diseases.

The pharmaceutical industry has also explored the use of 3-Chloro-4-fluoro-4'-iodobenzophenone as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both chloro and fluoro groups allows for selective modifications that can enhance drug efficacy and reduce side effects. Researchers have demonstrated that by incorporating this compound into NSAID scaffolds, they can achieve improved pharmacokinetic properties and increased binding affinity to target enzymes.

Beyond pharmaceuticals, 3-Chloro-4-fluoro-4'-iodobenzophenone has found applications in agrochemical research. Its ability to serve as a versatile intermediate has led to the development of new herbicides and fungicides. These compounds are designed to target specific enzymatic pathways in pests and pathogens, thereby improving crop protection strategies. The halogenated benzophenone core provides stability and reactivity that are essential for effective agrochemical formulations.

The synthesis of 3-Chloro-4-fluoro-4'-iodobenzophenone involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by cross-coupling steps to introduce additional functional groups. Advances in catalytic systems have made these transformations more efficient and environmentally friendly, aligning with green chemistry principles.

In conclusion, 3-Chloro-4-fluoro-4'-iodobenzophenone (CAS No.951890-22-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an invaluable intermediate for synthetic chemists working on drug discovery and industrial applications. As research continues to uncover new uses for this molecule, its importance is likely to grow further, driving innovation across multiple scientific disciplines.